![molecular formula C5H9O5P B1227185 4-(Hydroxymethylphosphinyl)-2-oxobutyric acid](/img/structure/B1227185.png)
4-(Hydroxymethylphosphinyl)-2-oxobutyric acid
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Overview
Description
4-(hydroxymethylphosphinyl)-2-oxobutyric acid is a butyric acid derivative having an oxo group at the 2-position and a hydroxymethylphosphinyl moiety at the 4-position. It derives from a butyric acid. It is a conjugate acid of a 4-(hydroxymethylphosphinyl)-2-oxobutyrate.
Scientific Research Applications
Biocatalytic Synthesis
4-(Hydroxymethylphosphinyl)-2-oxobutyric acid (PPO) serves as an important precursor compound for the herbicide l-glufosinate (L-PPT). A study by Xu et al. (2020) highlights the biocatalytic synthesis of PPO. They constructed a biocatalytic cascade using d-amino acid oxidase (DAAO) and catalase (CAT) expressed in Escherichia coli, achieving a 46.8% conversion towards DL-PPT in a 300 mL scale reaction. This method presents a promising route for asymmetric synthesis of L-PPT by bio-enzymatic methods using PPO as the substrate (Xu et al., 2020).
Lipid Peroxidation and Analytical Chemistry
4-Hydroxy-2-nonenal (HNE) is a well-studied product of phospholipid peroxidation, closely related to PPO in terms of chemical structure and reactivity. Spickett's research (2013) delves into the chemistry and analysis of HNE, noting its formation through various radical-dependent oxidative routes and its interaction with proteins and DNA. The study emphasizes the importance of advanced analytical techniques, such as mass spectrometry, for detecting and characterizing HNE-modified proteins, shedding light on its role in redox-sensitive cell signaling and potential disease pathways (Spickett, 2013).
Heterocyclic Compound Synthesis
The utility of related compounds in synthesizing novel heterocyclic compounds with potential antibacterial activities has been explored in research by El-Hashash et al. (2015). They used 4-(4-bromophenyl)-4-oxobut-2-enoic acid, a compound structurally akin to PPO, to synthesize a series of heterocyclic derivatives, highlighting the potential of PPO-related structures in developing new chemotherapeutic agents (El-Hashash et al., 2015).
Properties
Molecular Formula |
C5H9O5P |
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Molecular Weight |
180.1 g/mol |
IUPAC Name |
4-[hydroxy(methyl)phosphoryl]-2-oxobutanoic acid |
InChI |
InChI=1S/C5H9O5P/c1-11(9,10)3-2-4(6)5(7)8/h2-3H2,1H3,(H,7,8)(H,9,10) |
InChI Key |
YJTNHDYMQPHXFO-UHFFFAOYSA-N |
SMILES |
CP(=O)(CCC(=O)C(=O)O)O |
Canonical SMILES |
CP(=O)(CCC(=O)C(=O)O)O |
Origin of Product |
United States |
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